Cas no 1897000-56-4 (2-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-ol)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-ol
• CAS No: 1897000-56-4
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 6528878
• PubChem ID: 117284522
• Update Time: 2025-09-28

2-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-ol
• EN300-1749152
• 1897000-56-4

• Inchi： 1S/C11H14O3/c1-11(2,12)8-4-3-5-9-10(8)14-7-6-13-9/h3-5,12H,6-7H2,1-2H3
• InChI Key： VDIIUYOGAPFTOY-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(C1=2)C(C)(C)O

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-ol

Introduction to 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-ol (CAS No. 1897000-56-4)

2-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-ol (CAS No. 1897000-56-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzodioxins, which are characterized by a six-membered ring containing two oxygen atoms. The presence of the 1,4-benzodioxin moiety in the structure imparts specific chemical and biological properties that make it an interesting candidate for various studies.

The chemical structure of 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-ol consists of a substituted propanol group attached to a 2,3-dihydrobenzodioxin ring. This arrangement provides the molecule with a combination of hydrophilic and hydrophobic regions, which can influence its solubility and bioavailability. The compound's structural features also suggest potential interactions with various biological targets, including enzymes and receptors.

In recent years, there has been a growing interest in the development of benzodioxin derivatives for their potential use in treating neurological disorders, cancer, and other diseases. Research has shown that compounds with similar structures to 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-ol exhibit promising pharmacological activities. For instance, studies have demonstrated that certain benzodioxin derivatives can act as selective serotonin reuptake inhibitors (SSRIs), making them potential candidates for the treatment of depression and anxiety disorders.

Beyond its potential as an SSRI, 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-ol has also been investigated for its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that it may have therapeutic potential in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-ol is another area of active research. Preliminary studies have indicated that the compound has favorable absorption properties when administered orally. Additionally, it exhibits good stability in physiological conditions and a reasonable half-life in vivo. These characteristics are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

In terms of safety and toxicity, initial assessments have shown that 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-ol is well-tolerated at therapeutic doses. However, more comprehensive toxicological evaluations are necessary to fully understand its safety profile before it can be considered for clinical trials. Researchers are currently conducting preclinical studies to evaluate the compound's long-term effects on various organ systems and to identify any potential adverse reactions.

The synthesis of 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propan-2-ol involves several steps that require precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the reaction of 5-hydroxybenzodioxole with an appropriate alkylating agent followed by reduction to form the desired product. The choice of reagents and solvents is critical in optimizing the synthesis process and minimizing by-products.

In conclusion, 2-(2,3-dihydro-1,4-benzodioxin-5-y)propan-l)-ol (CAS No. 1897000-56-4) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation into its therapeutic potential. As research continues to advance our understanding of this compound's properties and mechanisms of action, it may pave the way for new treatments for various diseases.